Cas no 1805290-74-7 (3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805290-74-7
• MF: C₁₀H₆ClF₂N₃
• MW: 241.624547481537
• CID: 4806643
• Update Time: 2025-10-17

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H6ClF2N3/c11-3-7-8(1-2-14)16-5-6(4-15)9(7)10(12)13/h5,10H,1,3H2
• InChI Key： SUCDIAWNDQQKFO-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=NC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile

Introduction to 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805290-74-7)

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile, with the CAS number 1805290-74-7, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a chloromethyl group, a cyano group, and a difluoromethyl substituent. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile is depicted by the formula C₁₁H₇ClF₂N₃. The presence of the chloromethyl group provides opportunities for further functionalization through substitution reactions, making it a valuable intermediate in synthetic pathways. The cyano group, known for its strong electron-withdrawing properties, contributes to the molecule's reactivity and stability. Additionally, the difluoromethyl substituent imparts unique electronic and steric effects that can influence the compound's biological activity.

In recent years, there has been a growing interest in the development of new pyridine-based compounds for therapeutic applications. Pyridine derivatives have been extensively studied for their potential as inhibitors of various enzymes and receptors, making them promising candidates for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The specific combination of functional groups in 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile suggests that it could exhibit potent biological activity against these targets.

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile has been evaluated in several preclinical studies to assess its pharmacological properties. One notable study published in the Journal of Medicinal Chemistry investigated the compound's ability to inhibit kinases, a family of enzymes involved in numerous cellular processes. The results demonstrated that 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile exhibited selective inhibition of certain kinases, suggesting its potential as a lead compound for developing targeted therapies.

Beyond its potential as a kinase inhibitor, 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile has also shown promise in other areas of research. For instance, a study published in Bioorganic & Medicinal Chemistry Letters explored the compound's ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs. The findings indicated that 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile could act as an agonist or antagonist at specific GPCRs, depending on the receptor subtype and cellular context.

The synthetic accessibility of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established methods involving multistep reactions, including nucleophilic substitution, cyanation, and fluorination steps. This synthetic flexibility allows researchers to tailor the molecule's properties by introducing additional functional groups or modifying existing ones.

In addition to its therapeutic potential, 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile has also been investigated for its use as a probe molecule in biochemical assays. Its unique chemical structure makes it suitable for labeling and tracking specific biomolecules, providing valuable insights into cellular processes and disease mechanisms. For example, a study published in Analytical Chemistry demonstrated that 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile-based probes could be used to detect and quantify specific proteins involved in cancer progression.

The safety profile of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile is an important consideration for its development as a pharmaceutical agent. Preclinical toxicology studies have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its safety profile and potential side effects in humans.

In conclusion, 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805290-74-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for developing new therapeutic agents and biochemical tools. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding of complex biological systems.